Cas no 1703787-50-1 (2-(aminomethyl)-3-methoxyprop-1-ene)

• Product Name: 2-(aminomethyl)-3-methoxyprop-1-ene
• CAS No: 1703787-50-1
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 5824842
• PubChem ID: 103074361
• Update Time: 2025-10-28

2-(aminomethyl)-3-methoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-methoxyprop-1-ene
• EN300-1843569
• 1703787-50-1

• Inchi： 1S/C5H11NO/c1-5(3-6)4-7-2/h1,3-4,6H2,2H3
• InChI Key： CXEXSZSLNCRCLC-UHFFFAOYSA-N
• SMILES： O(C)CC(=C)CN

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(aminomethyl)-3-methoxyprop-1-ene

Comprehensive Overview of 2-(Aminomethyl)-3-methoxyprop-1-ene (CAS No. 1703787-50-1): Properties, Applications, and Industry Insights

2-(Aminomethyl)-3-methoxyprop-1-ene (CAS No. 1703787-50-1) is a versatile organic compound gaining traction in pharmaceutical and specialty chemical industries. With its unique molecular structure featuring an aminomethyl group and a methoxypropene backbone, this compound serves as a critical intermediate in synthesizing bioactive molecules. Its CAS number 1703787-50-1 ensures precise identification in global chemical databases, aligning with regulatory compliance needs.

The compound’s chemical properties include a molecular formula of C₅H₁₁NO and a moderate polarity due to the presence of both amino and ether functionalities. Researchers highlight its role in click chemistry and peptide modifications, addressing growing demand for bioconjugation techniques in drug development. Recent studies also explore its potential in polymer science, where its reactive double bond facilitates cross-linking reactions for advanced material design.

In the context of green chemistry, 2-(aminomethyl)-3-methoxyprop-1-ene is scrutinized for sustainable synthesis routes. Industry leaders prioritize solvent-free reactions and catalytic efficiency to minimize environmental impact—a trend reflected in patent filings and academic publications. Users frequently search for "safe handling of aminomethyl compounds" and "methoxypropene derivatives in pharmaceuticals," underscoring the need for clear technical guidelines.

From an SEO perspective, keywords like "buy 1703787-50-1," "2-(aminomethyl)-3-methoxyprop-1-ene supplier," and "methoxypropene applications" dominate queries, reflecting commercial interest. Analytical methods such as HPLC and GC-MS are essential for quality control, as emphasized in peer-reviewed journals. The compound’s stability under inert atmospheres and compatibility with Schiff base formation further expand its utility.

Emerging applications include agrochemicals and flavor/fragrance industries, where its structural motifs enhance product performance. Regulatory agencies require detailed SDS documentation for CAS 1703787-50-1, ensuring safe transport and storage. As innovation accelerates, this compound exemplifies the intersection of organic synthesis and industrial scalability, answering market demands for high-purity intermediates.